1-(1,3-dimethyl-1H-pyrazol-5-yl)-3-{5-[(4-fluorophenoxy)methyl]-2-furyl}-2-propen-1-one

• IUPAC Name: (Z)-1-(2,5-dimethylpyrazol-3-yl)-3-[5-[(4-fluorophenoxy)methyl]furan-2-yl]prop-2-en-1-one
• InChI: InChI=1S/C19H17FN2O3/c1-13-11-18(22(2)21-13)19(23)10-9-16-7-8-17(25-16)12-24-15-5-3-14(20)4-6-15/h3-11H,12H2,1-2H3/b10-9-
• InChI Key: MJOSNGIQTCSOSH-KTKRTIGZSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)C=CC2=CC=C(O2)COC3=CC=C(C=C3)F)C
• Isomeric SMILES: CC1=NN(C(=C1)C(=O)/C=C\C2=CC=C(O2)COC3=CC=C(C=C3)F)C
• Molecular Formula: C19H17FN2O3
• Molecular Weight: 340.3 g/mol

Description

1-(1,3-dimethyl-1H-pyrazol-5-yl)-3-{5-[(4-fluorophenoxy)methyl]-2-furyl}-2-propen-1-one is a useful research compound. Its molecular formula is C19H17FN2O3 and its molecular weight is 340.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.12232057 g/mol and the complexity rating of the compound is 479. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Tautomerism in NH-pyrazoles

The study of NH-pyrazoles, closely related to the chemical structure of interest, has revealed insights into their tautomerism, both in solution and solid states. X-ray crystallography and NMR spectroscopy have been employed to determine the structures and tautomerism of NH-pyrazoles, with findings indicating complex hydrogen bonding patterns and tautomer preferences that could inform on the behavior of related compounds (Cornago et al., 2009).

Isostructural Pyrazoles with Fluorophenyl Groups

Research into isostructural pyrazoles featuring fluorophenyl groups has contributed to the understanding of structural characteristics and potential reactivity. Synthesis and structural characterization through single crystal diffraction have highlighted their planarity and conformation, important for predicting reactivity and interaction with biological targets (Kariuki et al., 2021).

Novel Potential Antipsychotic Agents

Studies on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols have unveiled potential antipsychotic properties without interaction with dopamine receptors. This unusual pharmacological profile suggests that derivatives, including the chemical , may hold promise as novel antipsychotic agents with distinct mechanisms of action (Wise et al., 1987).

Fluorescent Chemosensor for Metal Ions

The synthesis and investigation of pyrazoline derivatives have led to the development of fluorescent chemosensors for metal ions, demonstrating the potential of such compounds in environmental monitoring and analytical chemistry. These derivatives can act as on-off fluorescence chemosensors, particularly for detecting Fe3+ ions in solution, showcasing the utility of pyrazolines in sensitive and selective detection methods (Khan, 2020).